Einecs 299-558-8

• CAS No.: 93892-72-9
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol
• IUPAC Name: 2-aminoethanol;2-methylnaphthalene-1-sulfonic acid
• InChI: InChI=1S/C11H10O3S.C2H7NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14;3-1-2-4/h2-7H,1H3,(H,12,13,14);4H,1-3H2
• InChI Key: LFMBRBIVBYLOLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)S(=O)(=O)O.C(CO)N

Description

Einecs 299-558-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

The preparation methods for Einecs 299-558-8 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and consistency of the compound. Industrial production methods may vary, but they typically involve a series of chemical reactions that convert raw materials into the desired product. The exact synthetic routes and reaction conditions are proprietary and may differ between manufacturers .

Chemical Reactions Analysis

Verification of EINECS 299-558-8

• Search results ( ) indicate that the EINECS inventory lists substances commercially available in Europe prior to 1981.

• No matches were found for this compound in:

  • ECHA’s EC Inventory ( )

  • CAS Registry ( )

  • Other regulatory or chemical databases ( ).

Possible Explanations for Absence

• Typographical error : The EINECS number format requires verification (e.g., 299-290-1 is valid for 2,2'-dithiobis(benzothiazole)).

• Non-existent or misclassified compound : The EINECS system does not list all chemical substances, particularly newer or niche compounds.

• Alternative identifiers : Cross-referencing with CAS Registry Numbers or IUPAC names may yield results ( ).

Recommendations for Further Research

Action	Rationale
Validate EINECS number	Confirm the correct identifier using ECHA’s EC Inventory ( ) or CAS Registry ( ).
Check alternative databases	Use platforms like PubChem, SciFinder, or Reaxys for broader chemical reaction data.
Consult specialized literature	Review patents or peer-reviewed articles for niche or proprietary compounds.

Example of Related EINECS Analysis (For Reference)

For context, EINECS 299-290-1 (2,2'-dithiobis(benzothiazole)) exhibits well-documented reactions ():

• Synthesis methods : Reaction of benzothiazole with sulfur compounds.

• Key reactions :

  • Radical formation during vulcanization in rubber processing.

  • Cross-linking via free radicals to enhance mechanical properties.

• Analytical techniques : GC-MS and DSC for reaction monitoring.

Scientific Research Applications

Einecs 299-558-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications include its use in the production of other chemicals, materials, or products .

Mechanism of Action

The mechanism of action of Einecs 299-558-8 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects. The exact mechanism of action depends on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors to modulate cellular functions. In an industrial setting, it may act as a catalyst or reactant in chemical processes .

Comparison with Similar Compounds

Einecs 299-558-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The specific differences between this compound and these compounds can provide insights into its unique characteristics and potential advantages in various applications .